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Compound of Interest

Compound Name:

(2,4-

Dichlorobenzyl)triphenylphosphoni

um Chloride

CAS No.: 2492-23-1

Cat. No.: B1295609

Get Quote

CAS Number: 2492-23-1

This technical guide provides an in-depth overview of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride, a versatile phosphonium salt with

significant applications in organic synthesis and various research fields. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, synthesis, and key applications, including experimental protocols

and relevant data.

Core Compound Data
(2,4-Dichlorobenzyl)triphenylphosphonium chloride is a quaternary phosphonium salt

characterized by the presence of a 2,4-dichlorobenzyl group and three phenyl groups attached

to a central phosphorus atom. This structure imparts unique reactivity, making it a valuable

reagent in synthetic chemistry and a probe in biological studies.
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Property Value Reference(s)

CAS Number 2492-23-1 [1]

Molecular Formula C₂₅H₂₀Cl₃P [1]

Molecular Weight 457.76 g/mol [1]

Appearance
White to off-white powder or

crystalline solid

Melting Point 248-250 °C

Boiling Point Not available

Solubility

Soluble in polar organic

solvents such as methanol and

dichloromethane.

[1]

Synthesis
The synthesis of (2,4-Dichlorobenzyl)triphenylphosphonium chloride is typically achieved

through a nucleophilic substitution reaction between triphenylphosphine and 2,4-dichlorobenzyl

chloride.

Experimental Protocol: Synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium Chloride
This protocol is a representative procedure for the synthesis of

arylmethyltriphenylphosphonium halides.

Materials:

2,4-Dichlorobenzyl chloride

Triphenylphosphine (PPh₃)

Anhydrous toluene (or another suitable aprotic solvent)

Diethyl ether (for washing)
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Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir

bar, dissolve triphenylphosphine (1.0 equivalent) in anhydrous toluene under an inert

atmosphere.

To this stirring solution, add 2,4-dichlorobenzyl chloride (1.0 equivalent).

Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Upon completion, the product will precipitate out of the solution as a white solid.

Allow the mixture to cool to room temperature, and then collect the solid product by vacuum

filtration.

Wash the collected solid with diethyl ether to remove any unreacted starting materials.

Dry the purified (2,4-Dichlorobenzyl)triphenylphosphonium chloride under vacuum.

Expected Yield: High yields are typically reported for this type of reaction.

Applications in Organic Synthesis: The Wittig
Reaction
(2,4-Dichlorobenzyl)triphenylphosphonium chloride is primarily used as a precursor to a

phosphorus ylide in the Wittig reaction. This reaction is a powerful method for the synthesis of
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alkenes from aldehydes and ketones. The phosphonium salt is deprotonated by a strong base

to form the corresponding ylide, which then reacts with a carbonyl compound.

Experimental Protocol: Wittig Reaction using (2,4-
Dichlorobenzyl)triphenylphosphonium Chloride
This protocol is a general procedure for a Wittig reaction and can be adapted for specific

substrates.

Materials:

(2,4-Dichlorobenzyl)triphenylphosphonium chloride

An appropriate aldehyde or ketone

A strong base (e.g., n-butyllithium, sodium hydride, or sodium hydroxide)

Anhydrous solvent (e.g., tetrahydrofuran (THF) or dichloromethane)

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer and stir bar

Syringes for reagent addition

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Ylide Generation:

In a flame-dried reaction vessel under an inert atmosphere, suspend (2,4-
Dichlorobenzyl)triphenylphosphonium chloride (1.1 equivalents) in the anhydrous

solvent.

Cool the suspension to 0 °C in an ice bath.
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Slowly add the strong base (1.0 equivalent) to the suspension with vigorous stirring. The

formation of the ylide is often indicated by a color change (typically to orange or deep red).

Allow the mixture to stir at 0 °C for 30-60 minutes.

Reaction with Carbonyl Compound:

Dissolve the aldehyde or ketone (1.0 equivalent) in the anhydrous solvent in a separate

flask.

Slowly add the solution of the carbonyl compound to the stirring ylide solution at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours to overnight. The reaction progress can be monitored by TLC.

Work-up and Purification:

Quench the reaction by adding water or a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to isolate the desired

alkene.

Biological Applications
The triphenylphosphonium cation is known to accumulate in mitochondria due to the large

mitochondrial membrane potential. This property has led to the development of mitochondria-

targeted drugs and probes. While specific data for (2,4-
Dichlorobenzyl)triphenylphosphonium chloride is limited, its triphenylphosphonium moiety

suggests potential applications in mitochondrial research.

Mitochondrial Targeting and Potential Effects
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The delocalized positive charge of the triphenylphosphonium cation allows it to cross the

mitochondrial inner membrane and accumulate in the mitochondrial matrix. This targeting can

be exploited to deliver therapeutic agents to the mitochondria or to probe mitochondrial

function. It is important to note that triphenylphosphonium compounds themselves can have an

impact on mitochondrial function, including the potential to decrease the mitochondrial

membrane potential.
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Experimental Protocol: Assessment of Mitochondrial
Membrane Potential (JC-1 Assay)
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The JC-1 assay is a common method to assess changes in mitochondrial membrane potential.

JC-1 is a fluorescent dye that exists as monomers (green fluorescence) at low mitochondrial

membrane potential and forms aggregates (red fluorescence) at high mitochondrial membrane

potential. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.

Materials:

Cells in culture

(2,4-Dichlorobenzyl)triphenylphosphonium chloride (or other test compound)

JC-1 dye solution

Phosphate-buffered saline (PBS)

Cell culture medium

Fluorescence plate reader or flow cytometer

Procedure:

Seed cells in a suitable plate (e.g., 96-well plate for plate reader analysis) and allow them to

adhere overnight.

Treat the cells with various concentrations of (2,4-Dichlorobenzyl)triphenylphosphonium
chloride for the desired time. Include a positive control for mitochondrial depolarization (e.g.,

CCCP) and a vehicle control.

After treatment, remove the medium and wash the cells with PBS.

Incubate the cells with the JC-1 dye solution in cell culture medium according to the

manufacturer's instructions (typically 15-30 minutes at 37 °C).

Wash the cells with PBS to remove excess dye.

Measure the fluorescence intensity at both green (e.g., Ex/Em ~485/535 nm) and red (e.g.,

Ex/Em ~560/595 nm) wavelengths using a fluorescence plate reader or analyze the cell

populations by flow cytometry.
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Calculate the ratio of red to green fluorescence for each condition. A decrease in this ratio

compared to the vehicle control indicates a loss of mitochondrial membrane potential.

Antimicrobial Activity
Phosphonium salts have been investigated for their antimicrobial properties. While

comprehensive studies on (2,4-Dichlorobenzyl)triphenylphosphonium chloride are not

widely available, this class of compounds has shown activity against a range of bacteria and

fungi.

Experimental Protocol: Broth Microdilution for Minimum
Inhibitory Concentration (MIC) Determination
The broth microdilution method is a standard procedure to determine the minimum inhibitory

concentration (MIC) of an antimicrobial agent against a specific microorganism.

Materials:

(2,4-Dichlorobenzyl)triphenylphosphonium chloride

Bacterial or fungal strain of interest

Appropriate sterile broth medium (e.g., Mueller-Hinton broth for bacteria)

Sterile 96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Prepare a stock solution of (2,4-Dichlorobenzyl)triphenylphosphonium chloride in a

suitable solvent.

Perform serial two-fold dilutions of the compound in the broth medium directly in the wells of

a 96-well plate.

Prepare an inoculum of the microorganism adjusted to a standard concentration (e.g., 5 x

10⁵ CFU/mL).
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Add the microbial inoculum to each well containing the diluted compound. Include a positive

control (microorganism in broth without the compound) and a negative control (broth only).

Incubate the plate under appropriate conditions (e.g., 37 °C for 24 hours for most bacteria).

Determine the MIC by visual inspection for the lowest concentration of the compound that

completely inhibits visible growth of the microorganism. The MIC can also be determined by

measuring the optical density at 600 nm using a plate reader.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(2,4-Dichlorobenzyl)triphenylphosphonium Chloride: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295609/docs#2-4-dichlorobenzyl-
triphenylphosphonium-chloride-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1295609/docs#2-4-dichlorobenzyl-triphenylphosphonium-chloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1295609/docs#2-4-dichlorobenzyl-triphenylphosphonium-chloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1295609/docs#2-4-dichlorobenzyl-triphenylphosphonium-chloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1295609/docs#2-4-dichlorobenzyl-triphenylphosphonium-chloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1295609?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

